Cas no 2378507-06-1 (Tricyclo[4.1.0.02,4]heptane-5-carboxylic acid)

• Product Name: Tricyclo[4.1.0.02,4]heptane-5-carboxylic acid
• CAS No: 2378507-06-1
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 5827299
• PubChem ID: 145913251
• Update Time: 2025-10-29

Tricyclo[4.1.0.02,4]heptane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Tricyclo[4.1.0.02,4]heptane-5-carboxylic acid
• 2378507-06-1
• Z3683142739
• tricyclo[4.1.0.0,2,4]heptane-5-carboxylic acid
• EN300-7455229

• Inchi： 1S/C8H10O2/c9-8(10)7-5-1-3(5)4-2-6(4)7/h3-7H,1-2H2,(H,9,10)
• InChI Key： IIPVWAVONZUJBK-UHFFFAOYSA-N
• SMILES： C12C(C1)C(C(O)=O)C1C2C1

Computed Properties

• Exact Mass: 138.068079557g/mol
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 245.6±8.0 °C(Predicted)
• pka: 4.74±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Tricyclo[4.1.0.02,4]heptane-5-carboxylic acid

Tricyclo[4.1.0.02,4]heptane-5-carboxylic Acid: A Comprehensive Overview

Tricyclo[4.1.0.02,4]heptane-5-carboxylic acid is a unique organic compound with the CAS number 2378507-06-1. This compound belongs to the class of tricyclic carboxylic acids, which are known for their complex molecular structures and diverse applications in various fields of chemistry and materials science.

The molecular structure of Tricyclo[4.1.0.02,4]heptane-5-carboxylic acid is characterized by a tricyclic system with a carboxylic acid group attached at the 5-position of the heptane ring system. This structure provides the compound with unique physical and chemical properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of Tricyclo[4.1.0.02,4]heptane-5-carboxylic acid in the field of drug discovery and development. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with potential therapeutic applications.

In terms of synthesis, Tricyclo[4.1.0.02,4]heptane-5-carboxylic acid can be prepared through various methods, including ring-closing metathesis and other advanced organic synthesis techniques.

The compound's chemical stability and reactivity have been extensively studied, revealing its potential as a building block in the construction of more complex molecular architectures.

Moreover, Tricyclo[4.1.0.02,4]heptane-5-carboxylic acid has shown promise in materials science applications, particularly in the development of advanced polymers and composites.

As research on this compound continues to evolve, it is expected that new insights into its properties and applications will further enhance its role in various scientific disciplines.